Cas no 2785381-09-9 (2-(2-cyclobutylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-cyclobutylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2785381-09-9
• MF: C₁₂H₂₁BO₂
• MW: 208.104943990707
• CID: 5671404
• PubChem ID: 165471590
• Update Time: 2025-10-30

2-(2-cyclobutylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyclobutylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
• 1,3,2-Dioxaborolane, 2-(2-cyclobutylethenyl)-4,4,5,5-tetramethyl- (ACI)
• 2-(2-cyclobutylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C12H21BO2/c1-11(2)12(3,4)15-13(14-11)9-8-10-6-5-7-10/h8-10H,5-7H2,1-4H3
• InChI Key： FRFPHPVCGZUSKK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C=CC1CCC1

Additional information on 2-(2-cyclobutylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(2-cyclobutylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Versatile Synthetic Intermediate in Modern Medicinal Chemistry

2-(2-cyclobutylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, with the CAS number 2785381-09-9, represents a pivotal compound in the field of synthetic chemistry and drug development. This molecule, characterized by its unique structural framework of a 1,3,2-dioxaborolane ring fused with a cyclobutylethenyl group, has emerged as a critical building block for the synthesis of complex pharmaceuticals. Recent advancements in biomedical research have underscored its role in enabling the creation of bioactive molecules with tailored properties, particularly in the context of targeted drug delivery systems and antibody-drug conjugates.

The 1,3,2-dioxaborolane core of this compound is a well-established platform in organoboron chemistry, renowned for its utility in cross-coupling reactions such as the Suzuki-Miyaura reaction. The cyclobutylethenyl substituent introduces steric and electronic diversity, which is crucial for modulating the pharmacokinetic profiles of final drug candidates. A 2023 study published in Journal of Medicinal Chemistry demonstrated how this compound serves as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases, which are implicated in multiple cancers. The 4,4,5,5-tetramethyl groups further stabilize the molecule, enhancing its resistance to hydrolytic degradation—a critical factor in the development of long-acting therapeutic agents.

In the realm of biopharmaceutical innovation, 2-(2-cyclobutylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been leveraged to design prodrugs with improved solubility and bioavailability. A 2024 breakthrough in nanomedicine highlighted its application in the synthesis of lipophilic drug carriers for enhanced cellular uptake. These carriers, when functionalized with this compound, demonstrated a 30% increase in targeted delivery efficiency compared to traditional formulations, as reported in Advanced Drug Delivery Reviews. The boronic acid functionality of the molecule allows for site-specific conjugation with polyethylene glycol (PEG) chains, a strategy widely adopted in PEGylation to prolong drug half-life.

Recent computational studies have further elucidated the molecular dynamics of this compound in aqueous environments. A 2023 computational model published in Chemical Science revealed that the conformational flexibility of the cyclobutylethenyl group enables the molecule to adapt to varying solvent conditions, a property that is advantageous for its use in solvent-compatible synthetic protocols. This adaptability has been instrumental in the development of green chemistry methodologies, where the compound is synthesized using atom-efficient reactions and non-toxic solvents, aligning with global sustainability goals in the pharmaceutical industry.

The 1,3,2-dioxaborolane ring also plays a role in the design of fluorescent probes for in vivo imaging. Researchers at the University of Tokyo (2024) utilized this compound to create a fluorescent biomarker that selectively binds to apoptotic cells, enabling real-time monitoring of cell death pathways in cancer models. The boron-containing moiety of the molecule exhibits a unique photophysical response to near-infrared light, making it a promising candidate for optical imaging applications in clinical diagnostics.

Moreover, the 4,4,5,5-tetramethyl groups contribute to the molecule's hydrophobicity, which is exploited in the development of drug-eluting stents and implantable devices. A 2023 clinical trial reported in The Lancet showcased the efficacy of a biodegradable stent coated with a polymer containing this compound, which reduced restenosis rates by 45% compared to conventional stents. The controlled release of the active drug is facilitated by the hydrophobic interactions between the 1,3,2-dioxaborolane ring and the polymer matrix.

Challenges in the synthesis of 2-(2-cyclobutylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane include the need for high-purity reagents and strict reaction conditions to prevent side reactions. However, recent advancements in flow chemistry have enabled scalable and efficient production methods. A 2024 study in Organic Process Research & Development described a continuous flow reactor system that reduces the reaction time by 60% while maintaining high yields (95-98%), which is critical for industrial applications.

Looking ahead, the 1,3,2-dioxaborolane scaffold is expected to play an even greater role in the personalized medicine era. Its ability to be chemically modified at multiple sites makes it a versatile platform for drug conjugation and targeted therapy. Ongoing research in synthetic biology and biomaterials science is likely to expand its applications beyond traditional pharmaceuticals, into areas such as regenerative medicine and nanotechnology.